Cas no 1261916-62-4 (2-(3,5-Dicarboxyphenyl)-5-methylbenzoic acid)

• Product Name: 2-(3,5-Dicarboxyphenyl)-5-methylbenzoic acid
• CAS No: 1261916-62-4
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• MDL: MFCD18322522
• CID: 2622262
• PubChem ID: 53228341
• Update Time: 2025-04-21

2-(3,5-Dicarboxyphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-DICARBOXYPHENYL)-5-METHYLBENZOIC ACID
• 2-(3,5-Dicarboxyphenyl)-5-methylbenzoic acid, 95%
• 4-Methyl[1,1'-biphenyl]-2,3',5'-tricarboxylic acid
• DTXSID80691874
• MFCD18322522
• 1261916-62-4
• 2-(3,5-Dicarboxyphenyl)-5-methylbenzoic acid

• MDL： MFCD18322522
• Inchi： 1S/C16H12O6/c1-8-2-3-12(13(4-8)16(21)22)9-5-10(14(17)18)7-11(6-9)15(19)20/h2-7H,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： NVEBTLRYQCNEBR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C1C=C(C(=O)O)C=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 300.06338810Da
• Monoisotopic Mass: 300.06338810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 112Ų